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Compound of Interest

Compound Name: PF-303

Cat. No.: B610026

Essential Safety and Handling Guide for PF-303

For Research Use Only. Not for human or veterinary use.

This document provides immediate and essential safety and logistical information for handling
the covalent-reversible Bruton's tyrosine kinase (BTK) inhibitor, PF-303. Researchers,
scientists, and drug development professionals should review this guide thoroughly before
handling, storing, or disposing of this compound.

Chemical and Physical Properties

Property Value

(R)-5-amino-3-(4-(4-chlorophenoxy)phenyl)-1-
Chemical Name (1-cyanopiperidin-3-yl)-1H-pyrazole-4-
carboxamide

CAS Number 1609465-78-2
Molecular Formula C22H21CIN60O2
Molecular Weight 436.90 g/mol
Appearance Solid powder
Purity >98%

Solubility Soluble in DMSO
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Hazard Identification and Personal Protective
Equipment (PPE)

PF-303 is a chemical that requires careful handling due to its potential hazards. The following
table summarizes the identified hazards and the recommended personal protective equipment

to ensure user safety.

Recommended Personal

Hazard GHS Classification Protective Equipment
(PPE)
o H319: Causes serious eye ]
Eye Irritation S Safety goggles or face shield
irritation
S o Chemical-resistant gloves
Skin Irritation H315: Causes skin irritation o
(e.g., nitrile) and a lab coat
o ) Standard laboratory PPE;
Acute Oral Toxicity H302: Harmful if swallowed o _
avoid ingestion
) o o Use in a well-ventilated area or
Acute Inhalation Toxicity H332: Harmful if inhaled )
a chemical fume hood
) o H335: May cause respiratory Use in a well-ventilated area or
Respiratory Irritation L )
irritation a chemical fume hood

Operational and Disposal Plans

Adherence to proper operational and disposal protocols is crucial for maintaining a safe
laboratory environment.

Handling and Storage
e Handling:

o Always handle PF-303 in a well-ventilated area, preferably within a chemical fume hood.

o Avoid direct contact with skin, eyes, and clothing.
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o Do not eat, drink, or smoke in areas where PF-303 is handled.

o Wash hands thoroughly after handling.

e Storage:

o Short-term (days to weeks): Store in a dry, dark place at 0 - 4°C.[1]

o Long-term (months to years): Store at -20°C.[1]

o Keep the container tightly sealed.

First Aid Measures

In case of exposure, follow these first-aid guidelines immediately:

Exposure Route

First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.

Skin Contact

Remove contaminated clothing. Rinse skin with
plenty of water. If irritation persists, seek

medical attention.

Rinse mouth. Do NOT induce vomiting. Call a

Ingestion POISON CENTER or doctor/physician
immediately.
Move the person to fresh air and keep them
) comfortable for breathing. If experiencing
Inhalation

respiratory symptoms, call a POISON CENTER

or doctor/physician.

Disposal Plan

Proper disposal of PF-303 and its containers is essential to prevent environmental

contamination and ensure compliance with regulations.
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e Unused or Waste PF-303 (Solid):

o

Collect waste in a clearly labeled, sealed container compatible with chemical waste.

o Do not mix with other chemical waste streams unless permitted by your institution's
guidelines.

o Store the sealed waste container in a designated, secure area for hazardous waste
pickup.

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal company.

e PF-303 Solutions (e.g., in DMSO):

[¢]

Collect solutions in a labeled, sealed, and appropriate waste solvent container.

o Clearly label the container with the contents, including the solvent and approximate
concentration.

o Store the waste solvent container in a designated satellite accumulation area for chemical
waste.

o Dispose of the waste solution through your institution's hazardous waste management
program. Do not pour down the drain.

o Empty Containers:

o If safe, rinse the empty container with a suitable solvent (e.g., the solvent used for
solutions). Collect the rinsate as hazardous waste.

o Deface or remove the original product label.

o Dispose of the rinsed and defaced container according to your laboratory's procedures for
empty chemical containers.

Experimental Protocols and Signaling Pathways
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PF-303 is a potent, oral inhibitor of Bruton's tyrosine kinase (BTK) with an IC50 of 0.64 nM.[2]
[3] It forms a reversible covalent bond with Cys481 in BTK.[2][3] This targeted inhibition
disrupts the B-cell receptor (BCR) signaling pathway, which is crucial for B-cell proliferation,
survival, and function.[4][5]

Experimental Workflow: In Vitro Kinase Assay

Below is a generalized workflow for assessing the inhibitory activity of PF-303 on BTK in an in
vitro setting.

Preparation
Prepare serial dilutions Prepare recombinant Prepare substrate and
of PF-303 in DMSO BTK enzyme solution ATP solution
Incubation

Mix PF-303, BTK,
and substrate/ATP

Incubate at room
temperature

Detection & Analysis

Add detection reagent

'

Read luminescence/
fluorescence signal

Analyze data to
determine IC50

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b610026?utm_src=pdf-body
https://www.medchemexpress.com/pf-303.html
https://www.medchemexpress.com/pf-303.html?locale=de-DE
https://www.medchemexpress.com/pf-303.html
https://www.medchemexpress.com/pf-303.html?locale=de-DE
https://pubmed.ncbi.nlm.nih.gov/39169436/
https://aacrjournals.org/cancerres/article/73/8_Supplement/LB-303/592257/Abstract-LB-303-Small-molecule-inhibitor-of-the
https://www.benchchem.com/product/b610026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Figure 1. A generalized workflow for an in vitro kinase assay to determine the IC50 of PF-303
against BTK.

Signaling Pathway: BTK Inhibition

PF-303 targets BTK within the B-cell receptor signaling cascade. The following diagram
illustrates the simplified pathway and the point of inhibition by PF-303.
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Figure 2. Simplified diagram of the B-cell receptor signaling pathway showing inhibition of BTK
by PF-303.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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